Cas no 58332-04-0 (Methyl 2-cyano-3,4-dichlorobenzoate)

• Product Name: Methyl 2-cyano-3,4-dichlorobenzoate
• CAS No: 58332-04-0
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4953373
• Update Time: 2025-04-23

Methyl 2-cyano-3,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3,4-dichlorobenzoate

• Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)5-2-3-7(10)8(11)6(5)4-12/h2-3H,1H3
• InChI Key： ROJCZNWRZFFAJS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=C1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3,4-dichlorobenzoate

Methyl 2-cyano-3,4-dichlorobenzoate (CAS No. 58332-04-0): Properties, Applications, and Market Insights

Methyl 2-cyano-3,4-dichlorobenzoate (CAS No. 58332-04-0) is a specialized organic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. This ester derivative, featuring a cyano group and dichloro substitution on the benzene ring, has garnered attention for its unique chemical properties and versatility in research and industrial applications.

The molecular structure of Methyl 2-cyano-3,4-dichlorobenzoate combines ester functionality with electron-withdrawing groups, making it particularly useful in nucleophilic substitution reactions. Researchers often search for "synthesis of Methyl 2-cyano-3,4-dichlorobenzoate" or "58332-04-0 applications in drug development," reflecting growing interest in its potential uses. Recent studies highlight its role as a building block for more complex molecules in medicinal chemistry.

In pharmaceutical applications, this compound serves as a precursor for various active pharmaceutical ingredients (APIs). Its 2-cyano-3,4-dichlorobenzoate structure provides a versatile scaffold for further chemical modifications. Current trends show increased searches for "bioactive derivatives of Methyl 2-cyano-3,4-dichlorobenzoate" and "CAS 58332-04-0 in heterocyclic chemistry," indicating its importance in drug discovery programs.

The compound's physical properties include a molecular weight of 230.04 g/mol and characteristic spectral features that make it identifiable through analytical techniques. Analytical chemists frequently look up "NMR spectrum of Methyl 2-cyano-3,4-dichlorobenzoate" or "mass spectrometry data for 58332-04-0" when working with this material in laboratory settings.

Industrial applications of Methyl 2-cyano-3,4-dichlorobenzoate extend beyond pharmaceuticals. The compound finds use in materials science, particularly in the development of specialty polymers and coatings. Recent patent literature reveals growing interest in "58332-04-0 in polymer modification" and "cyano benzoate esters as functional additives," aligning with the broader industry shift toward high-performance materials.

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Environmental and safety considerations for handling Methyl 2-cyano-3,4-dichlorobenzoate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should be observed. Safety data sheets for "58332-04-0 MSDS" remain among the top search queries related to this compound.

Recent advancements in synthetic methodologies have improved the production efficiency of Methyl 2-cyano-3,4-dichlorobenzoate. Green chemistry approaches to synthesize "2-cyano-3,4-dichlorobenzoate derivatives" have gained attention, with researchers exploring catalytic systems and solvent-free conditions to enhance sustainability.

The compound's stability under various conditions makes it suitable for diverse applications. Stability studies of "Methyl 2-cyano-3,4-dichlorobenzoate under different pH" and "thermal decomposition of 58332-04-0" provide valuable data for formulation scientists and process engineers working with this material.

Looking forward, Methyl 2-cyano-3,4-dichlorobenzoate (CAS No. 58332-04-0) continues to attract research interest due to its structural features and synthetic utility. Emerging applications in materials science and ongoing pharmaceutical research ensure its relevance in chemical innovation. The compound represents an important example of how functionalized benzoate esters contribute to advancements across multiple scientific disciplines.